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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of G7-18Nate, a cyclic peptide

inhibitor of the Growth factor receptor-bound protein 7 (Grb7) SH2 domain. Grb7 is a critical

adaptor protein implicated in the progression of various cancers, including breast, pancreatic,

ovarian, and esophageal cancers, making it a compelling target for therapeutic intervention.[1]

[2][3] This document details the mechanism of action, binding characteristics, and cellular

effects of G7-18Nate, supported by quantitative data, detailed experimental protocols, and

visual diagrams of the relevant biological pathways and experimental workflows.

Introduction to Grb7 and the Role of G7-18Nate
Growth factor receptor-bound protein 7 (Grb7) is an adaptor protein that plays a pivotal role in

signal transduction pathways that regulate cell proliferation, migration, and survival.[4][5]

Through its C-terminal Src Homology 2 (SH2) domain, Grb7 interacts with phosphorylated

tyrosine residues on upstream signaling partners, such as the HER2 receptor and Focal

Adhesion Kinase (FAK).[1][2][6] This interaction is crucial for the downstream activation of pro-

oncogenic pathways. In HER2-positive breast cancer, Grb7 is frequently co-overexpressed with

HER2, leading to enhanced tumorigenesis.[1]
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G7-18Nate is a non-phosphorylated, cyclic peptide developed through phage display to

specifically target the Grb7 SH2 domain.[1][4] Its unique structure allows it to bind with

micromolar affinity and high specificity, disrupting the protein-protein interactions that drive

cancer progression.[4][7][8] When coupled with a cell-penetrating peptide sequence like

Penetratin, G7-18Nate effectively enters cells and inhibits cancer cell growth, migration, and

invasion.[1][7][8][9]

Quantitative Data: Binding Affinity and Cellular
Activity
The efficacy of G7-18Nate as a Grb7 inhibitor has been quantified through various biophysical

and cell-based assays. The following tables summarize the key quantitative data available.

Table 1: Binding Affinity of G7-18Nate and its Analogs to Grb7 SH2 Domain
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Ligand Method
Dissociation
Constant (KD) (μM)

Notes

G7-18NATE
Surface Plasmon

Resonance (SPR)
4 - 6

Specificity for Grb7-

SH2 is phosphate-

dependent.[7][8]

G7-18NATE
Isothermal Titration

Calorimetry (ITC)
10.1 ---

G7-18NATE
Isothermal Titration

Calorimetry (ITC)
18 ---

G7-18NATE
Isothermal Titration

Calorimetry (ITC)
35.4 ---

G7-18NATE-

Penetratin

Isothermal Titration

Calorimetry (ITC)
3.45

Addition of Penetratin

does not detract from

binding affinity.[10]

G7-18NATE-P-Biotin
Isothermal Titration

Calorimetry (ITC)
14.4

Shorter Penetratin

construct with biotin.

[11]

G7-B1 (bicyclic

derivative)
Not Specified 0.83

Higher affinity

derivative.[1]

G7-B7-Pen
Isothermal Titration

Calorimetry (ITC)
0.17 ---

G7-M2-Pen Not Specified 2.1 ---

Table 2: Specificity of G7-18Nate for Grb7-SH2 Domain
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Compared SH2 Domain
Binding Affinity Relative to
Grb7-SH2

Method

Grb2 50-200 times lower
Surface Plasmon Resonance

(SPR)

Grb10 50-200 times lower
Surface Plasmon Resonance

(SPR)

Grb14 50-200 times lower
Surface Plasmon Resonance

(SPR)

Signaling Pathways and Mechanism of Action
G7-18Nate exerts its anti-cancer effects by competitively inhibiting the binding of the Grb7 SH2

domain to its phosphorylated tyrosine kinase partners. This disruption blocks downstream

signaling cascades crucial for cancer cell proliferation and migration.
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Figure 1. Grb7 signaling pathway and inhibition by G7-18Nate.
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Experimental Protocols
Detailed methodologies are crucial for the replication and validation of scientific findings. The

following sections outline the protocols for key experiments used to characterize G7-18Nate.

Synthesis of G7-18Nate Peptide
The G7-18Nate peptide (amino acid sequence: WFEGYDNTFPC) is synthesized using

standard solid-phase Fmoc chemistry.[4]

Resin Preparation: Rink Amide Resin is used as the solid support. The first amino acid,

Cys(tBu), is manually coupled to the resin.

Peptide Assembly: The full peptide sequence is assembled on a microwave peptide

synthesizer. Difficult-to-couple amino acids (e.g., Trp, Asn, Thr) are double-coupled.

N-terminal Capping: After the final Fmoc deprotection, the N-terminal amino group is capped

with chloroacetic acid anhydride.

Cleavage and Cyclization: The peptide is cleaved from the resin, and the thioether linkage is

formed between the N-terminal chloroacetyl group and the C-terminal cysteine sidechain to

create the cyclic peptide.

Purification: The crude peptide is purified by reverse-phase high-performance liquid

chromatography (RP-HPLC).

Characterization: The final product is characterized by mass spectrometry to confirm its

identity and purity.

Surface Plasmon Resonance (SPR) for Binding Kinetics
SPR is utilized to measure the binding affinity and kinetics of G7-18Nate to the Grb7-SH2

domain.[1][7][8]

Immobilization:

Method A (Peptide Immobilization): A biotinylated version of G7-18Nate is synthesized and

immobilized on a streptavidin-coated sensor chip.
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Method B (Protein Immobilization): GST-tagged Grb7-SH2 domain is captured on a sensor

chip coated with an anti-GST antibody.

Analyte Injection: A series of concentrations of the analyte (Grb7-SH2 domain for Method A,

or G7-18Nate for Method B) in a suitable running buffer (e.g., 20 mM Tris, pH 7.4, 150 mM

NaCl, 1 mM DTT) are injected over the sensor surface.[12]

Data Acquisition: The association and dissociation phases are monitored in real-time by

detecting changes in the refractive index at the sensor surface, which are proportional to the

amount of bound analyte.

Data Analysis: The resulting sensorgrams are fitted to a suitable binding model (e.g., 1:1

Langmuir binding) to determine the association rate constant (kon), dissociation rate

constant (koff), and the equilibrium dissociation constant (KD = koff/kon).

Regeneration: The sensor surface is regenerated between analyte injections using a solution

that disrupts the interaction without denaturing the immobilized ligand (e.g., 10 mM glycine-

HCl, pH 2.5).

Isothermal Titration Calorimetry (ITC) for Binding
Thermodynamics
ITC directly measures the heat changes associated with a binding event, providing a complete

thermodynamic profile of the interaction.[10][11][13][14][15][16]

Sample Preparation: The Grb7-SH2 domain is placed in the sample cell of the calorimeter,

and G7-18Nate is loaded into the injection syringe. Both samples are in the same buffer

(e.g., phosphate buffer, pH 6.0, with 100 mM NaCl) to minimize heats of dilution.[17]

Titration: A series of small injections of the G7-18Nate solution are made into the Grb7-SH2

solution at a constant temperature.

Heat Measurement: The heat released or absorbed upon each injection is measured by the

instrument.

Data Analysis: The integrated heat data are plotted against the molar ratio of ligand to

protein. The resulting binding isotherm is fitted to a binding model to determine the
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stoichiometry of binding (n), the binding constant (KA = 1/KD), and the enthalpy of binding

(ΔH). The Gibbs free energy (ΔG) and entropy of binding (ΔS) can then be calculated using

the equation: ΔG = -RTlnKA = ΔH - TΔS.

Cell-Based Assays
Cell-based assays are essential to evaluate the biological activity of G7-18Nate in a

physiological context.

Cell Seeding: Cancer cells (e.g., HER2-positive breast cancer cell lines like BT474 or SKBR-

3) are seeded in 96-well plates.[18]

Treatment: After allowing the cells to adhere, they are treated with various concentrations of

G7-18Nate-Penetratin or a control peptide for 48-72 hours.

Quantification: Cell viability is assessed using a colorimetric assay such as WST-1 or crystal

violet staining.[18] The absorbance is measured using a plate reader, and the results are

expressed as a percentage of the viability of untreated control cells.

Monolayer Culture: Cells are grown to confluence in a multi-well plate.

Scratch Formation: A sterile pipette tip is used to create a uniform "scratch" or "wound" in the

cell monolayer.

Treatment: The cells are washed to remove debris and then incubated with media containing

different concentrations of G7-18Nate-Penetratin or a control.

Imaging and Analysis: The wound area is imaged at different time points (e.g., 0, 12, and 24

hours). The rate of wound closure is quantified by measuring the change in the wound area

over time.

Chamber Preparation: The upper chamber of a Transwell insert is coated with a basement

membrane matrix (e.g., Matrigel).

Cell Seeding: Cells, pre-treated with G7-18Nate-Penetratin or control, are seeded in the

upper chamber in serum-free media.
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Chemoattractant: The lower chamber is filled with media containing a chemoattractant, such

as fetal bovine serum.

Incubation: The cells are incubated for a period that allows for invasion through the matrix.

Quantification: Non-invading cells on the upper surface of the membrane are removed. The

invading cells on the lower surface are fixed, stained, and counted under a microscope.

Experimental and Logical Workflows
The following diagrams illustrate the general workflows for the synthesis and evaluation of G7-
18Nate.
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Figure 2. Workflow for the synthesis of G7-18Nate.
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Figure 3. Workflow for the evaluation of G7-18Nate.

Conclusion
G7-18Nate represents a promising lead compound for the development of targeted cancer

therapeutics. Its high specificity for the Grb7 SH2 domain, coupled with its demonstrated

efficacy in inhibiting key cancer cell behaviors, underscores the potential of this inhibitory

peptide. Further optimization of G7-18Nate and its derivatives could lead to the development of

novel and effective treatments for Grb7-overexpressing cancers. This technical guide provides

a foundational resource for researchers and drug development professionals working to

advance this promising area of oncology research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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